Cas no 2137673-54-0 (3'-bromospirobicyclo3.2.1octane-3,1'-cyclopropane)

• Product Name: 3'-bromospirobicyclo3.2.1octane-3,1'-cyclopropane
• CAS No: 2137673-54-0
• MF: C₁₀H₁₅Br
• MW: 215.130102396011
• CID: 6526195
• PubChem ID: 165470317
• Update Time: 2025-05-20

3'-bromospirobicyclo3.2.1octane-3,1'-cyclopropane Chemical and Physical Properties

Names and Identifiers

• 3'-bromospirobicyclo3.2.1octane-3,1'-cyclopropane
• EN300-1085325
• 2137673-54-0
• 3'-bromospiro[bicyclo[3.2.1]octane-3,1'-cyclopropane]

• Inchi： 1S/C10H15Br/c11-9-6-10(9)4-7-1-2-8(3-7)5-10/h7-9H,1-6H2
• InChI Key： YFEZLNAJWOPHNR-UHFFFAOYSA-N
• SMILES： BrC1CC21CC1CCC(C1)C2

Computed Properties

• Exact Mass: 214.03571g/mol
• Monoisotopic Mass: 214.03571g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 175
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 0Ų

Additional information on 3'-bromospirobicyclo3.2.1octane-3,1'-cyclopropane

3'-Bromo Spirobicyclo[3.2.1]octane-3,1'-Cyclopropane (CAS No: 2137673-54-0)

The compound 3'-bromo spirobicyclo[3.2.1]octane-3,1'-cyclopropane (CAS No: 2137673-54-0) is a highly specialized organic molecule with unique structural and chemical properties. This compound belongs to the class of spirobicyclic compounds, which are characterized by the presence of two rings connected through a single atom, forming a spiro structure. The spirobicyclo[3.2.1]octane framework is a well-known bicyclic system that has been extensively studied in organic chemistry due to its rigidity and potential applications in drug design and materials science.

The introduction of the bromo substituent at the 3' position of the cyclopropane ring adds significant functional diversity to the molecule. Bromine is a highly electronegative atom that can participate in various chemical reactions, making this compound a valuable intermediate in organic synthesis. Recent studies have highlighted the importance of brominated spirobicyclic compounds in medicinal chemistry, particularly in the development of bioactive molecules with potential therapeutic applications.

One of the most intriguing aspects of 3'-bromo spirobicyclo[3.2.1]octane-3,1'-cyclopropane is its ability to undergo diverse transformations under specific reaction conditions. For instance, the bromine atom can act as a leaving group in elimination or substitution reactions, enabling the formation of new bonds and structural motifs. This property has been exploited in recent research to synthesize complex polycyclic compounds with unprecedented stereochemical control.

Moreover, the spiro structure of this compound plays a crucial role in its stability and reactivity. The rigid bicyclic framework restricts conformational flexibility, which can be advantageous in certain chemical reactions where stereochemistry is critical. Recent computational studies have provided insights into the electronic and steric properties of this compound, further enhancing our understanding of its behavior in different chemical environments.

The cyclopropane ring present in this molecule is another key feature that contributes to its uniqueness. Cyclopropane rings are known for their strained geometry and reactivity under certain conditions. In this case, the cyclopropane ring is fused to the spirobicyclo[3.2.1]octane system, creating a highly compact and rigid structure that is both challenging and rewarding for synthetic chemists.

Recent advancements in synthetic methodology have enabled chemists to efficiently construct spirobicyclic compounds like 3'-bromo spirobicyclo[3.2.1]octane-3,1'-cyclopropane with high precision and yield. These methods often involve multi-component reactions or stepwise syntheses that capitalize on the inherent reactivity of bromine atoms and bicyclic frameworks.

In terms of applications, this compound holds promise in various fields such as drug discovery, agrochemicals, and advanced materials development due to its unique combination of structural rigidity and functional substituents like bromine. Ongoing research continues to explore its potential as a building block for constructing more complex molecules with tailored properties.

In conclusion, cas no 2137673-54-0, or 3'-bromo spirobicyclo[3.2.1]octane-3,1'-cyclopropane, represents an exciting area of study within organic chemistry due to its versatile structure and functional diversity. As new synthetic methods emerge and our understanding of its properties deepens, this compound is expected to play an increasingly important role in both academic research and industrial applications.